N-(4-methoxybutyl)-N,4-dimethyl-2-methylidenepentanamide

• IUPAC Name: N-(4-methoxybutyl)-N,4-dimethyl-2-methylidenepentanamide
• InChI: InChI=1S/C13H25NO2/c1-11(2)10-12(3)13(15)14(4)8-6-7-9-16-5/h11H,3,6-10H2,1-2,4-5H3
• InChI Key: PPNKJSOGVXTSMX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=C)C(=O)N(C)CCCCOC
• Molecular Formula: C13H25NO2
• Molecular Weight: 227.34 g/mol

Description

N-(4-methoxybutyl)-N,4-dimethyl-2-methylidenepentanamide is an organic compound with a complex structure that includes a methoxybutyl group, a dimethyl group, and a methylidene pentanamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-methoxybutyl)-N,4-dimethyl-2-methylidenepentanamide typically involves multiple steps. One common method includes the reaction of 4-methoxybutylamine with a suitable acylating agent to introduce the amide functionality. This is followed by the introduction of the dimethyl and methylidene groups through subsequent reactions. The reaction conditions often involve the use of organic solvents, catalysts, and controlled temperatures to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for efficiency, cost-effectiveness, and safety. This includes the use of automated reactors, continuous flow systems, and rigorous quality control measures to ensure consistent product quality.

Chemical Reactions Analysis

Types of Reactions

N-(4-methoxybutyl)-N,4-dimethyl-2-methylidenepentanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides or other electrophiles in the presence of a base.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

N-(4-methoxybutyl)-N,4-dimethyl-2-methylidenepentanamide has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(4-methoxybutyl)-N,4-dimethyl-2-methylidenepentanamide involves its interaction with specific molecular targets. These may include enzymes, receptors, or other proteins that play a role in biological pathways. The compound’s effects are mediated through binding to these targets, leading to changes in cellular processes and functions.

Comparison with Similar Compounds

N-(4-methoxybutyl)-N,4-dimethyl-2-methylidenepentanamide can be compared with other similar compounds, such as:

• N-(4-methoxybutyl)cyclooctanamine
• (4-Methoxybutyl)cyclohexane
• 4-Methoxybenzoic acid

These compounds share structural similarities but differ in their specific functional groups and chemical properties